Cas no 2138031-65-7 (3-bromo-2-(butan-2-yl)-8-methylimidazo1,2-apyridine)

• Product Name: 3-bromo-2-(butan-2-yl)-8-methylimidazo1,2-apyridine
• CAS No: 2138031-65-7
• MF: C₁₂H₁₅BrN₂
• MW: 267.164901971817
• CID: 6567732
• PubChem ID: 165493113
• Update Time: 2025-05-21

3-bromo-2-(butan-2-yl)-8-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(butan-2-yl)-8-methylimidazo1,2-apyridine
• 2138031-65-7
• 3-bromo-2-(butan-2-yl)-8-methylimidazo[1,2-a]pyridine
• EN300-1197159

• Inchi： 1S/C12H15BrN2/c1-4-8(2)10-11(13)15-7-5-6-9(3)12(15)14-10/h5-8H,4H2,1-3H3
• InChI Key： UELDXBIFLHTEJR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)CC)N=C2C(C)=CC=CN21

Computed Properties

• Exact Mass: 266.04186g/mol
• Monoisotopic Mass: 266.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.3Ų

Additional information on 3-bromo-2-(butan-2-yl)-8-methylimidazo1,2-apyridine

Chemical Profile of 3-Bromo-2-(Butan-2-Yl)-8-Methylimidazo[1,2-A]Pyridine (CAS No. 2138031-65-7)

The compound 3-bromo-2-(butan-2-yl)-8-methylimidazo[1,2-a]pyridine (CAS No. 2138031-65-7) is a heterocyclic aromatic compound with a unique structural arrangement that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the imidazo[1,2-a]pyridine family, which is a class of bicyclic structures known for their versatile applications in drug design and chemical synthesis.

Imidazo[1,2-a]pyridines are characterized by their fused imidazole and pyridine rings, which provide a rigid and planar structure conducive to various chemical reactions. The substitution pattern of 3-bromo, butan-2-yl, and methyl groups in this compound introduces additional complexity and functionality. The bromine atom at position 3 imparts electrophilic properties, while the butan-2-yl group at position 2 contributes steric bulk and potential for further functionalization. The methyl group at position 8 adds to the molecule's hydrophobicity and may influence its solubility and bioavailability.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridines in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. For instance, researchers have explored the potential of 3-bromo-2-(butan-2-yl)-8-methylimidazo[1,2-a]pyridine as a precursor for synthesizing kinase inhibitors and other therapeutic agents. Its structural features make it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors.

The synthesis of 3-bromo-2-(butan-2-yl)-8-methylimidazo[1,2-a]pyridine involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine core. This is followed by bromination at position 3 and subsequent alkylation or acylation to introduce the butan-2-yl and methyl substituents. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring higher yields and better purity.

From a pharmacological perspective, 3-bromo-2-(butan-2-yl)-8-methylimidazo[1,2-a]pyridine has shown promise in preclinical studies as a lead compound for developing anti-cancer agents. Its ability to modulate key signaling pathways involved in cell proliferation and apoptosis has been extensively investigated. Furthermore, its structural flexibility allows for the introduction of additional functional groups to enhance its therapeutic potential.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. The molecule's UV-vis absorption spectrum reveals strong π-conjugation within the imidazo[1,2-a]pyridine system, which is indicative of its electronic properties.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of 3-bromo-butan-methylimidazo[a]pyr. These studies have provided insights into its reactivity towards nucleophilic aromatic substitution and other key transformations. Such computational tools are invaluable for predicting the behavior of this compound under different reaction conditions.

The application of CAS No. 2138031–65–7 extends beyond pharmaceuticals into materials science. Its ability to form stable coordination complexes with transition metals has been explored for potential use in catalysis and sensor technologies. Additionally, its fluorescent properties under certain conditions make it a candidate for imaging agents in biomedical research.

In conclusion, 3-bromo-butan-methylime (CAS No. ̶ ) is a versatile compound with a wealth of applications across multiple disciplines. Its unique structure, coupled with recent advances in synthetic methods and computational modeling, positions it as a valuable tool in modern chemical research.